Cas no 303108-11-4 (N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide)
N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N'-benzylidene-3-isopropyl-1H-pyrazole-5-carbohydrazide
- N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
- 651-996-4
- STK106875
- SR-01000109174-1
- N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
- AKOS001619500
- SR-01000109174
- F1092-2730
- N-[(E)-benzylideneamino]-5-propan-2-yl-1H-pyrazole-3-carboxamide
- N'-[(E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
- N'-Benzylidene-3-isopropyl-1H-pyrazole-5-carbohydrazide
- HMS1610N13
- 303108-11-4
-
- Inchi: 1S/C14H16N4O/c1-10(2)12-8-13(17-16-12)14(19)18-15-9-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,16,17)(H,18,19)/b15-9+
- InChI Key: AUDZHKYEKFXTJF-OQLLNIDSSA-N
- SMILES: O=C(C1C=C(C(C)C)NN=1)N/N=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 256.13241115Da
- Monoisotopic Mass: 256.13241115Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.1Ų
N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1092-2730-2μmol |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-5μmol |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-10μmol |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-20μmol |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-1mg |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-2mg |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-3mg |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-4mg |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-5mg |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-2730-10mg |
N'-[(1E)-phenylmethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide |
303108-11-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-Pyrazole-5-Carbohydrazide: A Comprehensive Overview
N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 303108-11-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide consists of a pyrazole ring, a phenylmethylidene group, and a propan-2-yl substituent. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its biological activity and pharmacological properties. The phenylmethylidene group adds aromatic character to the molecule, while the propan-2-yl substituent contributes to its lipophilicity and stability.
Recent studies have highlighted the multifaceted biological activities of N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide. One of the most notable applications is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Furthermore, N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide has shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.
In addition to its anti-inflammatory and anticancer properties, N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide has also been investigated for its antiviral activity. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is believed to involve the disruption of viral entry and replication processes within host cells.
The synthetic route for N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide involves several well-established chemical reactions. The synthesis typically begins with the condensation of 3-isopropylpyrazolecarbohydrazide with benzaldehyde to form the desired product. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.
The physicochemical properties of N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide are also noteworthy. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various biological assays and formulations.
In terms of safety and toxicity, preliminary studies have shown that N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These studies will focus on assessing potential side effects, drug interactions, and long-term effects.
The future prospects for N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new therapeutic applications. Additionally, efforts are being made to develop novel derivatives with improved efficacy and reduced side effects.
In conclusion, N'-(1E)-Phenylmethylidene-3-(Propan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 303108-11-4) is a multifunctional compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.
303108-11-4 (N'-(1E)-phenylmethylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)